2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O/c24-21(18-20-10-5-2-6-11-20)23-16-14-22(15-17-23)13-7-12-19-8-3-1-4-9-19/h1-6,8-11H,7,12-18H2
• InChI Key: XXOXAPGLCVXJQK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCC2=CC=CC=C2)C(=O)CC3=CC=CC=C3

Description

2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone is a chemical compound that belongs to the class of arylalkylketones. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone involves its binding to the dopamine transporter, which inhibits the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, which can lead to an increase in dopamine signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone have been extensively studied. It has been shown to increase dopamine levels in the brain, which can lead to an increase in dopamine signaling. This can have a range of effects on behavior and cognition, including increased motivation, improved memory, and enhanced learning.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone in lab experiments include its high affinity for the dopamine transporter, which makes it useful in the study of dopamine-related disorders. It is also relatively easy to synthesize, which makes it readily available for research purposes.
The limitations of using 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone in lab experiments include its potential for toxicity and its limited selectivity for the dopamine transporter. It is important to use caution when working with this compound and to ensure that appropriate safety precautions are taken.

Future Directions

There are many future directions for research involving 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone. One area of research could involve the development of more selective dopamine transporter ligands that have fewer potential side effects. Another area of research could involve the use of this compound in the study of other neurotransmitter systems, such as the serotonin or norepinephrine systems. Additionally, this compound could be used in the development of new treatments for dopamine-related disorders such as Parkinson's disease and schizophrenia.

Synthesis Methods

The synthesis of 2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone involves the reaction of 1-(3-phenylpropyl)piperazine with benzophenone in the presence of a catalyst such as sodium ethoxide. The reaction takes place in anhydrous ethanol at room temperature and yields the desired product in good yields.

Scientific Research Applications

2-Phenyl-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone has been extensively studied for its potential applications in scientific research. It has been shown to have an affinity for the dopamine transporter, which makes it useful in the study of dopamine-related disorders such as Parkinson's disease and schizophrenia. This compound has also been shown to have potential applications in the treatment of cocaine addiction.